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Compound of Interest

Compound Name: 2,4-Dimethylpentanoic acid

Cat. No.: B1317043

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). Always refer to the official SDS
provided by the supplier before handling this chemical. All personnel handling this substance
must be adequately trained in chemical safety and handling procedures.

Chemical and Physical Properties

2,4-Dimethylpentanoic acid is a branched-chain carboxylic acid.[1] Its physical and chemical
properties are summarized in the table below. It is important to note that some of these
properties are estimated and may vary.
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Property Value Reference
Molecular Formula C7H1402 [2][3]
Molecular Weight 130.18 g/mol [2][3]

CAS Number 5868-33-7 [2][3]
Appearance Colorless liquid (presumed)

N ) 210.9 £ 8.0 °C (at 760 mmHg)
Boiling Point ) [3]
(estimated)

Flash Point 94.5 £ 9.8 °C (estimated) [3]
Density 0.9 £ 0.1 g/cm? (estimated) [3]
pKa (Acidity Constant) 4.82 + 0.21 (Predicted) [3]
Solubility Insoluble in water (presumed)

Synonyms Isobutylmethyl-essigsaure [2]

Hazard Identification and GHS Classification

2,4-Dimethylpentanoic acid is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[2][4] The primary
hazards are related to its irritant properties and acute oral toxicity.
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Hazard GHS ]
Hazard Class Category . Signal Word
Statement Pictogram
Acute Toxicity, H302: Harmful if Exclamation )
Warning
Oral swallowed Mark
Skin
) o H315: Causes Exclamation )
Corrosion/Irritatio 2 o Warning
skin irritation Mark
n
H318: Causes
Serious Eye serious eye Corrosion /
) Danger/
Damage/Eye 1or2A damage / H319: Exclamation )
o ] Warning
Irritation Causes serious Mark
eye irritation
Specific Target H335: May )
o ) Exclamation )
Organ Toxicity, 3 cause respiratory Mark Warning
ar

Single Exposure

irritation

Note: There is some variation in the classification for eye irritation between different sources,

with some indicating "Serious Eye Damage" (Category 1) and others "Serious Eye Irritation”

(Category 2A).[2][4] Prudence dictates handling the substance as if it can cause serious eye

damage.

Precautionary Statements (selected):[2][4]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information

The toxicological properties of 2,4-dimethylpentanoic acid have not been thoroughly

investigated.[4] The available information is primarily based on GHS classifications.

Toxicological Endpoint

Data

Reference

Acute Oral Toxicity (LD50)

No specific data available;
Classified as Category 4

(Harmful if swallowed).

[4]

Acute Dermal Toxicity (LD50)

No specific data available.

Acute Inhalation Toxicity
(LC50)

No specific data available.

Skin Corrosion/Irritation

Causes skin irritation

(Category 2).

[2]14]

Serious Eye Damage/Irritation

Causes serious eye
damagel/irritation (Category
1/2A).

[2]14]

Respiratory or Skin

Sensitization

No data available.

[4]

Germ Cell Mutagenicity

No data available.

[4]

Carcinogenicity

Not classified as a carcinogen
by IARC, ACGIH, NTP, or
OSHA.

[4]

Reproductive Toxicity

No data available.

[4]

Logical Workflow for Irritation Mechanism

The irritant effects of 2,4-dimethylpentanoic acid are primarily attributed to its carboxylic acid

functional group. The following diagram illustrates a simplified logical pathway for its irritant
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action on skin and eyes.
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Caption: Logical pathway of skin and eye irritation by 2,4-Dimethylpentanoic acid.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for the safe
handling of 2,4-dimethylpentanoic acid.[4][5]
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Control Parameter Recommendation

No specific OSHA PEL or ACGIH TLV has been
Occupational Exposure Limits established for 2,4-dimethylpentanoic acid.[4]

Handle with care to minimize exposure.

Handle in a well-ventilated area.[4] A chemical
fume hood is recommended for procedures that

Engineering Controls may generate vapors or aerosols.[3] Eyewash
stations and safety showers must be readily
available.[5][6]

Wear chemical safety goggles and a face shield.
Eye/Face Protection [4][5] Use equipment approved by NIOSH (US)
or EN 166 (EU).[4]

Wear chemical-resistant gloves (e.g., nitrile
Skin Protection rubber).[3][4] Wear a lab coat or other protective

clothing to prevent skin contact.[5]

If ventilation is inadequate or if vapors/aerosols
Respiratory Protection are generated, use a NIOSH-approved

respirator with an organic vapor cartridge.[3][5]

Wash hands thoroughly after handling and
Hygiene Measures before breaks.[4][5] Do not eat, drink, or smoke

in the laboratory.[7]

Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.

» Handling: Avoid contact with skin, eyes, and clothing.[5] Avoid breathing vapors or mists.[4]
[5] Use only in a well-ventilated area, preferably a fume hood.[3] Keep away from
incompatible materials such as strong oxidizing agents and strong bases.[8]

» Storage: Store in a tightly closed, corrosion-resistant container.[3][5] Keep in a cool, dry, and
well-ventilated area.[3][6] A recommended storage temperature is 2-8°C for enhanced
stability.[3][4] Keep away from sources of ignition.[5]
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First Aid Measures

In case of exposure, immediate medical attention is crucial. Always have the Safety Data Sheet
available for medical personnel.

First Aid Procedures Workflow

4 Initial Assessment

Ensure Scene Safety

\ 4

Identify Route of Exposure

N J

Inhaled Skin Eyes Swallowed

Imyrfediate Actions

Inhalation: Skin Contact:
Move to fresh air.

If not breathing, give artificial respiration.

Eye Contact:
Remove contaminated clothing. Rinse with water for at least 15 min.
Wash skin with soap and water for 15 min. Remove contact lenses if possible.

Ingestion:
Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention

(Provide SDS to Medical PersonneD
AN J/
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Caption: General first aid workflow for exposure to 2,4-Dimethylpentanoic acid.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[4]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth thoroughly with water. Seek immediate medical attention.[4][5]

Accidental Release and Firefighting Measures
Accidental Release

In the event of a spill, follow these procedures while wearing appropriate personal protective
equipment.
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Caption: Workflow for responding to a spill of 2,4-Dimethylpentanoic acid.
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Personal Precautions: Wear appropriate PPE, including respiratory protection, chemical-
resistant gloves, and eye/face protection.[4] Ensure adequate ventilation.[4]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[4][5]

Methods for Cleaning Up: For small spills, absorb with an inert material such as sand,

vermiculite, or earth.[5][7] Collect the absorbed material into a suitable, closed container for

disposal.[4] For large spills, dike the area to contain the spill.[5]

Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

Specific Hazards: Combustion may produce carbon monoxide and carbon dioxide.[6][8]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA) in positive pressure mode.[4][6]

Stability and Reactivity

Reactivity: No specific reactivity data is available.

Chemical Stability: The substance is stable under recommended storage conditions.[4][8]
Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, flames, and sparks.[5]

Incompatible Materials: Strong oxidizing agents and strong bases.[8]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon
combustion.[6][8]

Experimental Protocols (Generic)
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While specific experimental data for 2,4-dimethylpentanoic acid is not readily available in the
public domain, its toxicological profile would be determined using standardized methods such
as the OECD Guidelines for the Testing of Chemicals. Below are generic protocols for skin and
eye irritation studies.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.
Test System: Healthy young adult albino rabbits.

Methodology:

Animal Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal
area of the trunk of the animal.

o Test Substance Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test
substance is applied to a small area (approximately 6 cm?) of the clipped skin. The site is
then covered with a gauze patch and semi-occlusive dressing.

o Exposure Period: The test substance remains in contact with the skin for a 4-hour period.[9]

» Removal and Observation: After 4 hours, the dressing is removed, and the skin is gently
cleaned to remove any residual test substance.

e Scoring: The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. Observations may continue for up to 14 days if the
effects are persistent. The severity of the reactions is scored according to a standardized
scale (e.g., Draize scale).

» Classification: The mean scores for erythema and edema are used to calculate a Primary
Irritation Index, which determines the irritation category of the substance.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
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Objective: To assess the potential of a substance to cause eye irritation or serious eye damage.
Test System: Healthy young adult albino rabbits.
Methodology:

« Initial Examination: Both eyes of the animal are examined to ensure they are free from
defects.

e Test Substance Instillation: A volume of 0.1 mL (for liquids) or 0.1 g (for solids) of the test
substance is instilled into the conjunctival sac of one eye of the rabbit. The eyelids are then
gently held together for about one second. The other eye serves as an untreated control.

o Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after instillation.

e Scoring: The cornea (for opacity), iris, and conjunctiva (for redness and swelling) are scored
according to a standardized scale.

o Reversibility: If effects are present at 72 hours, observations continue to assess the
reversibility of the damage, typically for up to 21 days.

» Classification: The scores and the reversibility of the effects are used to classify the
substance as non-irritating, an irritant, or causing serious eye damage/corrosion.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. It is recommended to use a licensed professional waste disposal service.[4]
Do not allow the product to enter drains or the environment.[4] Contaminated packaging should
be treated as the chemical itself.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4-Dimethylpentanoic Acid: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317043#2-4-dimethylpentanoic-acid-safety-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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